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Compound of Interest

Compound Name: 2-Methylhexanoic acid

Cat. No.: B1204627 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Methylhexanoic acid, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and

ensure the integrity of your work.

2-Methylhexanoic acid is a flammable liquid and vapor that can cause severe skin burns, eye

damage, and respiratory irritation.[1] Strict adherence to safety protocols is crucial when

handling this chemical.

Hazard Identification and Classification
2-Methylhexanoic acid is classified as a hazardous chemical.[1] Below is a summary of its

hazard classifications:

Flammable liquids: Category 3[1]

Skin Corrosion/Irritation: Category 1[1]

Serious Eye Damage/Eye Irritation: Category 1[1]

Specific target organ toxicity (single exposure): Category 3 (Target Organs: Respiratory

system)[1]
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Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 2-Methylhexanoic acid is

fundamental to its safe handling.

Property Value

CAS Number 4536-23-6[1]

Molecular Formula C7H14O2[2]

Molecular Weight 130.18 g/mol [2]

Appearance Colorless to light yellow clear liquid[3]

Boiling Point 209-210 °C[4]

Density 0.918 g/mL at 25 °C[4]

Flash Point 57 °C (134.6 °F) - closed cup

Vapor Pressure 0.0576 mmHg at 25 °C

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is non-negotiable when handling 2-
Methylhexanoic acid.

PPE Category Specifications

Eye/Face Protection Wear safety goggles and a face shield.[5][6]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or

butyl rubber), a lab coat, and other protective

clothing to prevent skin contact.[6][7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced. A type

ABEK (EN14387) respirator filter is

recommended.[1]
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Ensure that eyewash stations and safety showers are readily accessible and in close proximity

to the workstation.[1]

Operational Plan for Safe Handling
A systematic approach to handling 2-Methylhexanoic acid will minimize the risk of exposure

and accidents.

1. Preparation:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Ensure all necessary PPE is in good condition and worn correctly.

Have spill control materials readily available.

Remove all sources of ignition from the work area.[1]

2. Handling:

Avoid breathing mist, vapors, or spray.[1]

Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

Use only non-sparking tools.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

3. First-Aid Measures:

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Immediately call a POISON CENTER or doctor.[1][3]

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower for at least 15 minutes.[1][3] Seek immediate medical attention.[8]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][3]
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If swallowed: Rinse mouth. DO NOT induce vomiting.[1][3]

Disposal Plan
Proper disposal of 2-Methylhexanoic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste in a suitable, closed, and properly labeled container.[1]

Do not mix with other waste streams unless explicitly permitted.

2. Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant.[1][3]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[1]

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,

or punctured to make it unusable before disposal in a sanitary landfill.[9]
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Start: Handling 2-Methylhexanoic Acid
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Caption: Workflow for the safe handling and disposal of 2-Methylhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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